Cas no 2171995-49-4 (2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid)

• Product Name: 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid
• CAS No: 2171995-49-4
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 5852913
• PubChem ID: 165516264
• Update Time: 2025-10-24

2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid
• EN300-1519660
• 2-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid
• 2171995-49-4

• Inchi： 1S/C25H30N2O7/c1-2-33-17(13-23(29)27(11-12-28)15-24(30)31)14-26-25(32)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22,28H,2,11-16H2,1H3,(H,26,32)(H,30,31)
• InChI Key： FIVRHXNSKUUKCA-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(CC(=O)O)CCO)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid

Introduction to 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic Acid (CAS No. 2171995-49-4)

2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid, identified by its CAS number 2171995-49-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes multiple functional groups that contribute to its unique chemical and biological properties. The presence of an ethoxy group at the 2 and 3 positions, a fluorenylmethoxycarbonyl (Fmoc) protected amine at the 4 position, and a hydroxyethyl side chain on the butanamidoacetic acid backbone underscores its potential as a versatile building block in drug discovery and molecular biology applications.

The Fmoc protecting group is particularly noteworthy, as it is widely employed in solid-phase peptide synthesis (SPPS) to safeguard amino groups during the assembly of polypeptides. The incorporation of a fluorene moiety further enhances the compound's utility, as fluorene derivatives are known for their enhanced photophysical properties, making them valuable in fluorescent probes and bioimaging applications. The overall structure of this compound suggests a potential role in modulating biological pathways, particularly those involving protease inhibition or enzyme-mediated reactions where precise steric and electronic tuning is required.

Recent advancements in medicinal chemistry have highlighted the importance of designing molecules with multifunctional attributes. The 2-3-ethoxy substituents not only influence the compound's solubility and metabolic stability but also introduce regions for selective interactions with biological targets. This balance between structural complexity and functional diversity makes 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid a promising candidate for further exploration in therapeutic development.

In the context of contemporary research, this compound aligns with the growing trend toward the development of targeted therapies that leverage small-molecule modulators. The hydroxyethyl side chain, for instance, can serve as a linker for site-specific conjugation to biomolecules, enabling the design of prodrugs or bioconjugates with improved pharmacokinetic profiles. Such modifications are critical for enhancing drug delivery systems and optimizing bioavailability, areas where pharmaceutical innovation is rapidly evolving.

The fluorenylmethoxycarbonyl group also opens avenues for synthetic applications beyond peptide synthesis. It can be selectively removed under mild acidic conditions, allowing for post-synthetic modifications or deprotection strategies that are essential in complex synthetic routes. This feature is particularly relevant in multi-step syntheses where orthogonal functional group manipulations are required to achieve high yields and purity.

From a biochemical perspective, the structural motifs present in this compound suggest potential interactions with enzymes or receptors involved in inflammation, cancer signaling, or metabolic disorders. The combination of an amide bond, hydroxyl groups, and aromatic rings provides multiple sites for hydrogen bonding or hydrophobic interactions with biological targets. Such interactions are fundamental to drug-receptor binding affinity and specificity, which are critical determinants of therapeutic efficacy.

Current research trends indicate that compounds with similar structural features are being explored for their potential in modulating enzyme activity. For example, derivatives of butanamidoacetic acids have shown promise in inhibiting proteases such as caspases or matrix metalloproteinases (MMPs), which play key roles in pathological processes like tumor progression or tissue degradation. The presence of an ethoxy group at positions 2 and 3 may further fine-tune these interactions by influencing the molecule's conformational flexibility or charge distribution.

The fluorene component adds another layer of complexity to this compound's biological profile. Fluorene-based probes are widely used in cellular imaging due to their excellent fluorescence characteristics, including high quantum yields and resistance to photobleaching. By integrating a fluorene moiety into a pharmacophore scaffold, researchers can develop tools that combine therapeutic modulation with real-time monitoring of biological processes. This dual functionality is particularly valuable in drug discovery pipelines where lead optimization requires both potency and imaging capabilities.

In summary, 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid (CAS No. 2171995-49-4) represents a compelling example of how structural complexity can be leveraged to develop multifunctional molecules with broad applications in pharmaceutical research. Its unique combination of protective groups, aromatic units, and functional side chains positions it as a versatile tool for synthetic chemists and biologists alike. As our understanding of molecular interactions continues to advance, compounds like this one will undoubtedly play an increasingly important role in shaping the future of drug development.